O-(2-Chloro-1-(2,4-dibromophenyl)ethenyl) O,O-dimethyl phosphorodithioate

• CAS RN: 1217-96-5
• Molecular Formula: C10H10Br2ClO3PS
• Molecular Weight: 436.48 g/mol
• IUPAC Name: [(E)-2-chloro-1-(2,4-dibromophenyl)ethenoxy]-dimethoxy-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C10H10Br2ClO3PS/c1-14-17(18,15-2)16-10(6-13)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3/b10-6+
• InChI Key: LZRJENBJTBVXQR-UXBLZVDNSA-N
• Isomeric SMILES: COP(=S)(OC)O/C(=C/Cl)/C1=C(C=C(C=C1)Br)Br
• SMILES: COP(=S)(OC)OC(=CCl)C1=C(C=C(C=C1)Br)Br

Description

O-(2-Chloro-1-(2,4-dibromophenyl)ethenyl) O,O-dimethyl phosphorodithioate, commonly known as Chlorpyrifos, is a widely used organophosphate insecticide. It is used to control pests in various crops, including cotton, corn, and fruit trees. Chlorpyrifos is also used in non-agricultural settings such as golf courses, turf, and ornamental plants.

Mechanism of Action

Chlorpyrifos works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter in the nervous system. This leads to an accumulation of acetylcholine, which results in overstimulation of the nervous system. The overstimulation can lead to a range of symptoms, including muscle tremors, convulsions, and respiratory failure.
Biochemical and Physiological Effects:
Chlorpyrifos exposure can lead to a range of biochemical and physiological effects. These effects can vary depending on the dose and duration of exposure. Chlorpyrifos exposure can lead to changes in neurotransmitter levels, oxidative stress, and inflammation. It can also affect the immune system, reproductive system, and endocrine system.

Advantages and Limitations for Lab Experiments

Chlorpyrifos is widely used in laboratory experiments due to its effectiveness as an insecticide. It is relatively inexpensive and easy to use. However, Chlorpyrifos has limitations in laboratory experiments due to its toxicity and potential for off-target effects. It is important to use appropriate safety precautions when handling Chlorpyrifos in laboratory experiments.

Future Directions

There are several future directions for Chlorpyrifos research. One area of research is the development of alternative insecticides that are less toxic and have fewer off-target effects. Another area of research is the investigation of the long-term effects of Chlorpyrifos exposure on human health. Additionally, research is needed to better understand the mechanisms of Chlorpyrifos toxicity and to develop effective treatments for Chlorpyrifos poisoning.

Synthesis Methods

Chlorpyrifos is synthesized through a multi-step process involving the reaction of 2,4-dibromophenol with chloroacetyl chloride to form 2-chloro-1-(2,4-dibromophenyl)ethanone. This intermediate is then reacted with O,O-dimethyl phosphorodithioate to form Chlorpyrifos.

Scientific Research Applications

Chlorpyrifos has been extensively studied for its insecticidal properties. It has been used in various scientific research applications to investigate its effects on different organisms, including mammals, birds, fish, and insects. Chlorpyrifos has been used to investigate the effects of organophosphate exposure on neurodevelopment, behavior, and reproductive health.